![molecular formula C8H5BrClN3 B2662196 3-bromo-5-(4-chlorophenyl)-1H-1,2,4-triazole CAS No. 1322604-83-0](/img/structure/B2662196.png)
3-bromo-5-(4-chlorophenyl)-1H-1,2,4-triazole
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Overview
Description
“3-bromo-5-(4-chlorophenyl)-1H-1,2,4-triazole” is a chemical compound that belongs to the class of organic compounds known as triazoles . It is a derivative of phenylboronic acid .
Synthesis Analysis
The synthesis of such compounds often involves the use of organoboron compounds, which are highly valuable building blocks in organic synthesis . The most important application is the Suzuki–Miyaura coupling . The boron moiety can be converted into a broad range of functional groups, including oxidations, aminations, halogenations, and C–C-bond-formations such as alkenylations, alkynylations, and arylations .Molecular Structure Analysis
The molecular structure of this compound has been investigated using computational Density Functional Theory (DFT) and related methodologies . A single-crystal X-ray diffraction (SCXRD) analysis was performed, supplemented by a Hirshfeld surfaces analysis . This approach was instrumental in visualizing and quantifying intermolecular interactions within the crystal structures, offering a detailed representation of the molecule’s shape and properties within its crystalline environment .Chemical Reactions Analysis
The chemical reactivity properties of this compound were predicted using Conceptual DFT (CDFT) to predict global reactivity descriptors and local nucleophilic/electrophilic Parr functions . The aromatic character and π–π stacking ability were also evaluated .Physical and Chemical Properties Analysis
The physical and chemical properties of similar compounds, such as phenylboronic acid, indicate that they are usually solid and hygroscopic . The compound is water-soluble, and may spread in water systems .Scientific Research Applications
Corrosion Inhibition
Triazole derivatives, including those similar to 3-bromo-5-(4-chlorophenyl)-1H-1,2,4-triazole, have been studied extensively for their corrosion inhibition properties. For instance, studies have demonstrated that triazole derivatives are highly efficient in inhibiting the corrosion of mild steel in acidic media, such as hydrochloric acid and sulfuric acid. These compounds exhibit high inhibition efficiencies, reaching up to 99% in certain conditions, by adsorbing onto the metal surface and forming protective layers. The adsorption of these inhibitors follows Langmuir's adsorption isotherm, indicating a strong and uniform adsorption on the metal surface (Lagrenée et al., 2002; Bentiss et al., 2007).
Antimicrobial Activity
The antibacterial and antifungal potentials of 1,2,4-triazole derivatives have been explored, showing that these compounds possess significant inhibitory activity against various strains of bacteria and fungi. Notably, halogen-substituted triazole derivatives have demonstrated promising antifungal profiles against Candida strains, highlighting the potential for further modifications to enhance their biological activities as drug candidates (Lima-Neto et al., 2012).
Synthesis of Bioactive Compounds
Triazole derivatives serve as key intermediates in the synthesis of various bioactive compounds. Research has focused on the synthesis of novel compounds with potential cytotoxic activities against cancer cell lines. For instance, novel 7-hydroxy-4-phenylchromen-2-one-linked 1,2,4-triazoles have been synthesized, demonstrating potent cytotoxic agents against a panel of human cancer cell lines. Such studies underline the versatility of triazole derivatives in medicinal chemistry, especially in the design of anticancer drugs (Liu et al., 2017).
Safety and Hazards
Phenylboronic acid, a similar compound, is classified as harmful if swallowed . It is recommended to wash face, hands, and any exposed skin thoroughly after handling, and to not eat, drink, or smoke when using this product . In case of ingestion, it is advised to rinse the mouth with water and drink plenty of water afterwards .
Future Directions
Properties
IUPAC Name |
5-bromo-3-(4-chlorophenyl)-1H-1,2,4-triazole |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H5BrClN3/c9-8-11-7(12-13-8)5-1-3-6(10)4-2-5/h1-4H,(H,11,12,13) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QICIFKYDBUQLTO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C2=NNC(=N2)Br)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H5BrClN3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
258.50 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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